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Compound Name: Arachidonoyl Serinol

Cat. No.: B14815176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Arachidonoyl Serinol (AS) is a bioactive lipid molecule structurally related to the

endocannabinoid anandamide. It is an N-acyl amide of arachidonic acid and serinol. Emerging

research has identified AS and its analogs, such as N-arachidonoyl L-serine (ARA-S), as

signaling molecules with potential therapeutic applications. These compounds have been

shown to interact with various cellular targets, including the orphan G protein-coupled receptor

GPR55, and modulate downstream signaling pathways implicated in a range of physiological

processes. This document provides a detailed protocol for the dissolution of Arachidonoyl
Serinol for in vivo studies, summarizes its solubility and reported in vivo dosages for related

compounds, and illustrates its key signaling pathway.

Data Presentation
Table 1: Solubility of Arachidonoyl Serinol

Solvent Concentration Reference

Dimethylformamide (DMF) 20 mg/mL [1]

Dimethyl sulfoxide (DMSO) 10 mg/mL [1]

Ethanol 30 mg/mL [1]

Ethanol:PBS (pH 7.2) (2:1) 1 mg/mL [1]
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Table 2: Exemplary In Vivo Administration of N-Acyl
Amides

Compound
Animal
Model

Dosage Vehicle
Route of
Administrat
ion

Reference

N-

arachidonoyl

L-serine

(ARA-S)

Mice 10 mg/kg
Not explicitly

stated

Intraperitonea

l (i.p.)

2-

Arachidonoyl

glycerol (2-

AG)

Rats
0.1 - 1.0

mg/kg

2% ethanol,

2% Tween

80, and

saline

Intravenous

(i.v.)

Anandamide
Squirrel

Monkeys
40 µg/kg

0.25-4%

ethanol, 0.25-

4% Tween

80, and

saline

Intravenous

(i.v.)
[2]

Anandamide Mice 50 mg/kg
Not explicitly

stated

Intraperitonea

l (i.p.)
[3]

N-

Palmitoyletha

nolamine

(NAE 16:0)

Mice 10 mg/kg
Emulsified in

sterile corn oil

Depot

injection
[4]

Oleoylethanol

amide (OEA)
Humans

125 - 250 mg

(daily)
Not specified Oral [5]
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This protocol details the preparation of a vehicle solution suitable for the intraperitoneal (i.p.) or

intravenous (i.v.) administration of the lipophilic compound Arachidonoyl Serinol. The vehicle

consists of ethanol, Tween 80 (a non-ionic surfactant), and sterile saline. This formulation is

designed to enhance the solubility and bioavailability of lipid-based molecules for systemic

delivery in animal models.

Materials:

Arachidonoyl Serinol (AS)

Ethanol (200 proof, absolute)

Tween 80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Stock Solution Preparation:

Weigh the desired amount of Arachidonoyl Serinol in a sterile microcentrifuge tube.

Add a minimal amount of absolute ethanol to completely dissolve the AS. For example, for

a final vehicle composition with 5% ethanol, you would first dissolve the AS in this portion

of the total ethanol volume. Vortex thoroughly until the solution is clear.

Vehicle Formulation (Example for a 1:1:18 ratio of Ethanol:Tween 80:Saline):

To the ethanolic solution of Arachidonoyl Serinol, add an equal volume of Tween 80.

Vortex the mixture vigorously for 1-2 minutes until a homogenous solution is formed.

Gentle warming in a 37°C water bath can aid in this process if the solution appears
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viscous.

Slowly add 18 parts of sterile saline to the ethanol/Tween 80 mixture while continuously

vortexing. It is crucial to add the saline dropwise to prevent precipitation of the lipid.

Continue vortexing for an additional 2-3 minutes to ensure the formation of a stable

emulsion. The final solution should be a clear to slightly opalescent emulsion.

Final Concentration Adjustment:

Calculate the final concentration of Arachidonoyl Serinol in the vehicle. Adjust the initial

amount of AS or the total volume of the vehicle to achieve the desired dosage for your in

vivo study.

Sterilization and Storage:

The final solution should be prepared fresh before each experiment.

If short-term storage is necessary, store the solution at 4°C and protect it from light. Before

use, allow the solution to come to room temperature and vortex thoroughly to ensure

homogeneity. For longer-term storage, aliquots can be stored at -20°C, but stability should

be validated.

Note: The final concentration of ethanol and Tween 80 should be kept as low as possible to

minimize potential vehicle-induced effects in the animals. It is recommended to run a vehicle-

only control group in all in vivo experiments.

Mandatory Visualization
Experimental Workflow for Arachidonoyl Serinol
Dissolution
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Caption: Workflow for dissolving Arachidonoyl Serinol.

Signaling Pathway of Arachidonoyl Serinol via GPR55
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Arachidonoyl Serinol and its analogs are known to activate the G protein-coupled receptor

GPR55.[1][6] Activation of GPR55 initiates a signaling cascade that involves the coupling to

Gαq and/or Gα13 G-proteins. This leads to the activation of RhoA, a small GTPase.[6]

Downstream of GPR55 activation, two key signaling pathways are modulated: the

Phosphoinositide 3-kinase (PI3K)/Akt pathway and the Mitogen-activated protein kinase

(MAPK)/Extracellular signal-regulated kinase (ERK) pathway.[1] The activation of these

pathways can influence a variety of cellular processes, including cell proliferation, survival, and

inflammation.

Arachidonoyl Serinol Signaling Pathway
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Caption: GPR55 signaling cascade activated by Arachidonoyl Serinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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